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Compound of Interest |

Compound Name: sodium butane-2-sulfinate
CAS No.: 1349717-43-6
Cat. No.: B6615105
. J

Compound Identity & Significance

Chemical Name: Sodium butane-2-sulfinate[1][2]

e Common Name: Sodium sec-butylsulfinate; Baran Diversinate™
e CAS Number: 1349717-43-6
e Molecular Formula:
[3]
e Molecular Weight: 144.17 g/mol [3]
e Structure:

Application Context: This compound serves as a precursor for sec-butyl radicals. Unlike
traditional organometallic reagents, sodium sulfinates are air-stable solids that release alkyl
radicals upon oxidation (chemical or electrochemical), releasing

as the only byproduct. This "innate C—H functionalization" allows for the direct alkylation of
heteroaromatic drug scaffolds.

Spectroscopic Characterization
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A. Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent Selection: Due to the ionic nature of the sulfinate salt, Deuterium Oxide (

) or DMSO-

are the required solvents.

IS unsuitable due to poor solubility.

H NMR Data (Representative in

)

The spectrum is characterized by the shielding effect of the sulfinate anion (

) compared to the corresponding sulfonyl chloride or sulfonate. The

-proton is the most diagnostic signal.

Shift ( Coupling (
Position Proton Type Multiplicity Integration
» PpmM) )
Methine (
H-2 2.05-2.25 Multiplet (dq) 1H Hz
)
Methylene (
H-3 1.30-1.60 Multiplet 2H Complex
)
Methyl (
H-1 1.05-1.15 Doublet 3H Hz
)
Methyl (
H-4 0.85-0.95 Triplet 3H Hz
)
Expert Insight:
© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6615105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Chirality: The C-2 carbon is a stereocenter. While the reagent is typically supplied as a
racemate, the sulfinate sulfur atom is also technically a stereogenic center (pyramidal
geometry). However, in the salt form in aqueous solution, the anion is often treated as
effectively achiral due to rapid exchange or solvation dynamics, unlike sulfinate esters which
have fixed sulfur chirality.

» Diagnostic Shift: The

-proton at ~2.1 ppm is significantly upfield from the corresponding sulfone (
ppm) or sulfonyl chloride (

ppm), confirming the +4 oxidation state of sulfur.

C NMR Data (Representative in

)
Shift (
Carbon Position Assignment Notes
» Ppm)
-CH (
C-2 62.0 - 66.0 Deshielded by Sulfur
)
C-3 -CH 22.0-25.0
Methy! (
C-1 12.0-14.0
)
Methyl (
C-4 10.0-12.0

B. Infrared (IR) Spectroscopy

The IR spectrum of sulfinate salts is distinct from sulfonates (
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) and sulfones (
). The key feature is the S=0O stretching vibration.

» Key Bands:

o (Asymmetric Stretch): 1020 — 1050 cm
(Strong)

o (Symmetric Stretch): 950 — 990 cm
(Strong)

o C-H Stretches: 2850 — 2980 cm
(Aliphatic C-H)
Differentiation: Sulfonates typically absorb at higher frequencies (1150-1250 cm

). The absence of bands in the 1150-1350 cm

region is a quick quality control check to ensure the sulfinate has not oxidized to the sulfonate
during storage.

C. Mass Spectrometry (MS)

Method: Electrospray lonization (ESI) in Negative Mode (ESI-). Sulfinate salts exist as stable
anions in solution, making ESI(-) the most sensitive detection method.

Target lon:

Formula:

Calculated m/z: 121.03

Observed m/z:121.0

Fragmentation Pattern (MS/MS): Upon collision-induced dissociation (CID), sulfinates often
lose

(neutral loss of 64 Da).
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e Parent: 121.0
» Daughter: 57.0 (

or radical equivalent depending on mechanism, though in negative mode,

loss is the primary pathway).

Experimental Workflow & Visualization

The following diagram illustrates the synthesis and activation pathway, highlighting the critical
spectroscopic checkpoints.

QC Checkpoints

IR:
1020/980 cm-1

1H NMR:
Alpha-H ~2.1 ppm
=l +16 Da (MS)
B Oxidation Shift >1150 em-1 (IR) , SN ERT IV
(Air/Time) (R-SO3Na)

Sodium Sulfinate
(R-SO2Na)
Target

Sulfonyl Chloride
(R-502Cl)
Start Material

Crystallization

Reduction
(Na2S03 / NaHCO3)

~_Improper Storage

Click to download full resolution via product page

Figure 1: Synthesis and Quality Control workflow for Sodium Butane-2-sulfinate. Note the
critical divergence to Sulfonate impurity if stored improperly.

Protocol: Sample Preparation for Analysis

To ensure reproducible data, follow these specific preparation steps:

e NMR Prep:
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o Weigh 10-15 mg of sodium butane-2-sulfinate.
o Dissolve in 0.6 mL of

(99.9% D).

o Note: Do not use heat to dissolve; sulfinates can disproportionate at high temperatures in
solution. If the solution is cloudy, filter through a cotton plug; cloudiness often indicates
sulfone impurities.

e IR Prep (ATR Method):
o Place a small amount of solid directly on the diamond crystal.
o Apply high pressure to ensure good contact.

o Critical: Ensure the background is recently collected to avoid atmospheric water/CO2
interference in the fingerprint region.

o Storage:

o Store the solid under inert atmosphere (Argon/Nitrogen) at 4°C. Sulfinates are hygroscopic
and prone to oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Sodium butane | Sigma-Aldrich [sigmaaldrich.com]

. sodium butane-2-sulfinate | 1349717-43-6 [sigmaaldrich.com]
. biocompare.com [biocompare.com]

. Baran Diversinates™ [sigmaaldrich.cn]

. Baran Diversinates™ [sigmaaldrich.com]

. Baran Diversinates™ [sigmaaldrich.com]

°
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. Baran Diversinates™ [sigmaaldrich.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of Sodium
Butane-2-sulfinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6615105#spectroscopic-data-nmr-ir-ms-of-sodium-
butane-2-sulfinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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